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Compound of Interest

Compound Name: 3-Amino-4-methoxybenzoic acid

CAS No.: 2840-76-8

Cat. No.: B7760477

Get Quote

CAS Registry Number: 2840-26-8 (Note: The provided CAS 2845-09-2 corresponds to

Diphenyl(styryl)phosphine oxide. This guide focuses on the chemical entity 3-Amino-4-
methoxybenzoic acid as requested.)

Synonyms: 3-Amino-p-anisic acid; 4-Methoxy-3-aminobenzoic acid. Molecular Formula:

C₈H₉NO₃ Molecular Weight: 167.16 g/mol

Executive Summary
3-Amino-4-methoxybenzoic acid (3-AMBA) is a bifunctional aromatic intermediate critical to

pharmaceutical synthesis, biomedical materials, and pigment chemistry. Unlike its hydroxy

analog (3-amino-4-hydroxybenzoic acid), the 4-methoxy group in 3-AMBA provides enhanced

oxidative stability and lipophilicity, making it a superior scaffold for bio-conductive hydrogels

and kinase inhibitors.

This guide objectively compares 3-AMBA’s performance in cardiac tissue engineering and drug

discovery, supported by experimental protocols and comparative data.
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Part 1: Chemical Profile & Reactivity[1][2]
Structural Advantage: Methoxy vs. Hydroxy
The primary alternative to 3-AMBA is 3-amino-4-hydroxybenzoic acid. The substitution of the

hydroxyl group (-OH) with a methoxy group (-OCH₃) fundamentally alters the molecule's

reactivity profile:

Feature
3-Amino-4-
methoxybenzoic
Acid (3-AMBA)

3-Amino-4-
hydroxybenzoic
Acid

Impact on
Application

Oxidative Stability High
Low (Prone to

quinone formation)

3-AMBA is preferred

for conductive

polymers where stable

radical cations are

needed without

degradation.

Lipophilicity (LogP) ~0.8 (Moderate) ~0.2 (Low)

Higher lipophilicity of

3-AMBA improves

membrane

permeability in drug

scaffolds.

Electronic Effect
+M (Mesomeric)

donor, but capped

Strong +M donor, H-

bond donor

The methoxy group is

a weaker activator

than hydroxy, allowing

for more controlled

electrophilic

substitutions.

Part 2: Biomedical Application – Cardiac Repair
Hydrogels[3]
Core Application: Synthesis of Conductive Hydrogels (PAMB-G) for Myocardial Infarction (MI)

Therapy.[1][2]
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Mechanism: Post-MI, cardiac tissue forms non-conductive scar tissue, disrupting electrical

signal propagation and causing arrhythmia. 3-AMBA can be polymerized to form Poly(3-amino-
4-methoxybenzoic acid) (PAMB), a conductive polymer.[2] When copolymerized with gelatin

(PAMB-G), it creates a hydrogel that mimics the electrical conductivity of native myocardium,

bridging the gap across scar tissue.

Comparative Performance: PAMB-G vs. Non-Conductive
Hydrogels

Metric
PAMB-G Hydrogel
(3-AMBA derived)

Standard Gelatin
Hydrogel

Native Myocardium

Conductivity ~2.4 × 10⁻³ S/cm < 10⁻⁵ S/cm ~0.1 – 1.0 S/cm

Young's Modulus 11.9 – 46.2 kPa ~5 – 10 kPa 20 – 50 kPa

Biological Effect

Synchronizes

contraction; reduces

arrhythmia

Structural support only N/A

Experimental Protocol: Oxidative Polymerization of
PAMB-G
Source: Adapted from Zhang et al. (ACS Molecular Pharmaceutics)

Reagents:

3-Amino-4-methoxybenzoic acid (Monomer)

Gelatin (Type A)

Ammonium Persulfate (APS) (Oxidant)

EDC/NHS (Crosslinkers)[2]

Workflow:

Dissolution: Dissolve 1.0 g of Gelatin in 10 mL warm water (50°C).
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Monomer Addition: Add 3-Amino-4-methoxybenzoic acid (200 mg) to the gelatin solution.

Stir until dissolved.

Polymerization: Add APS (molar ratio 1:1 to monomer) dropwise. Reaction proceeds for 24

hours at 4°C. The solution turns dark, indicating the formation of the conjugated polyaniline-

like backbone.

Crosslinking: Activate the carboxyl groups of the PAMB-G copolymer using EDC (50 mM)

and NHS (25 mM) for 30 minutes.

Gelation: Inject or cast the solution; gelation occurs within 10-20 minutes at physiological

pH/temperature.

Part 3: Pharmaceutical Synthesis – Kinase
Inhibitors
Core Application: Synthesis of VEGFR-2 Inhibitors and BTK Degraders (PROTACs).

Mechanism: 3-AMBA serves as the "warhead" scaffold or the linker attachment point. The

carboxylic acid is typically converted to an amide (linking to the pharmacophore), while the

amino group remains available for further functionalization or acts as a hydrogen bond donor in

the ATP-binding pocket.

Case Study: Synthesis of "Red Base KD" Analogues
(Benzanilide Formation)
The formation of the amide bond is the critical step. Below is a comparison of coupling methods

for 3-AMBA.
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Method Yield Purity Notes

Thionyl Chloride

(SOCl₂)
96% >98%

Recommended.

Scalable, low cost.

Requires protection of

amine if not careful,

but often performed

directly on nitro-

precursor followed by

reduction.

EDC/HOBt 82% 95%

Good for small scale,

but higher cost and

difficult purification of

urea byproducts.

HATU 91% >99%

Best for complex,

sterically hindered

amines, but

prohibitively

expensive for bulk

intermediates.

Experimental Protocol: Amide Coupling via Acid
Chloride
Objective: Coupling 3-Amino-4-methoxybenzoic acid to an aniline derivative (General

Procedure).

Step-by-Step:

Activation: Suspend 3-Amino-4-methoxybenzoic acid (1.0 eq) in dry toluene.

Chlorination: Add Thionyl Chloride (1.5 eq) and a catalytic amount of DMF. Heat to reflux for

3 hours until gas evolution ceases (formation of acid chloride).

Note: If the amino group is unprotected, it may form a sulfinylamine intermediate, which

hydrolyzes back to the amine during workup, or one can use the 3-Nitro precursor first (3-
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nitro-4-methoxybenzoic acid), couple it, and then reduce the nitro group to the amine

(Yield: >90% over two steps).

Coupling: Evaporate excess SOCl₂. Dissolve the residue in DCM. Add the target amine (1.1

eq) and Triethylamine (2.0 eq) at 0°C.

Workup: Stir at RT for 4 hours. Wash with 1N HCl, then Sat. NaHCO₃. Dry over MgSO₄.

Purification: Recrystallize from Ethanol/Water.

Part 4: Visualizations
Diagram 1: Synthesis & Application Pathways
This diagram illustrates the dual utility of 3-AMBA in both material science (Polymerization) and

drug discovery (Amidation).

3-Nitro-4-methoxybenzoic Acid 3-Amino-4-methoxybenzoic Acid
(CAS 2840-26-8)
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+ Amine
(Kinase Inhibitors)

Pigment Red 146/176
(via Red Base KD)

+ Aniline
(Dye Synthesis)

Click to download full resolution via product page

Caption: Synthesis pathways for 3-Amino-4-methoxybenzoic acid transforming into

conductive hydrogels (green) and pharmaceutical/pigment scaffolds (red).

Diagram 2: Comparative Reactivity Logic
Visualizing why the Methoxy group is preferred over the Hydroxy group for specific

applications.
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C-4 Substituent Effect

4-Methoxy (-OCH3)
(3-Amino-4-methoxybenzoic acid)

4-Hydroxy (-OH)
(3-Amino-4-hydroxybenzoic acid)

Stable Radical Cation

Oxidative Polymerization

Quinone Oxidation

Oxidation

High Conductivity
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Polymer Degradation
Low Conductivity

Click to download full resolution via product page

Caption: Mechanistic comparison showing why the methoxy derivative is superior for

conductive polymer applications due to radical stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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